Dihydropyrrolizine derivatives from unsaturated pyrrolizidine alkaloids
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39690001155
Abstract
Methods are described for converting alkaloids having the dehydropyrrolizidine ring, and their N-oxides, to dihydropyrrolizine derivatives, which are also formed as metabolites when the alkaloids are administered to animals. Some properties of these products are described. They behave as pyrrole derivatives, and those which are esters are highly reactive alkyiating agents, which are probably responsible for toxic effects of the alkaloids.
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